Cas no 50822-99-6 (2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride)

2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride structure
50822-99-6 structure
Product Name:2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride
CAS No:50822-99-6
MF:C12H20ClNO
MW:229.746302604675
CID:1572907
PubChem ID:6452266
Update Time:2025-04-21

2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride
    • 2-(4-methoxyphenyl)ethyl-trimethylazanium,chloride
    • 50822-99-6
    • DTXSID10965055
    • Benzeneethanaminium, 4-methoxy-N,N,N-trimethyl-, chloride
    • ortho-methylcandicine chloride
    • 2-(4-Methoxyphenyl)-N,N,N-trimethylethan-1-aminium chloride
    • CHEMBL501773
    • 4-Methoxy-N,N,N-trimethylbenzeneethanaminium chloride
    • Inchi: 1S/C12H20NO.ClH/c1-13(2,3)10-9-11-5-7-12(14-4)8-6-11;/h5-8H,9-10H2,1-4H3;1H/q+1;/p-1
    • InChI Key: NUXZNOMKLWQSNZ-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C)C1C=CC(=CC=1)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 208.9669
  • Monoisotopic Mass: 229.123342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • PSA: 9.23

2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd